Cas no 793667-79-5 (5-Pyridin-4-ylpyrimidine-2-carboxylic acid)

• Product Name: 5-Pyridin-4-ylpyrimidine-2-carboxylic acid
• CAS No: 793667-79-5
• MF: C₁₀H₇N₃O₂
• MW: 201.181481599808
• CID: 5736370
• PubChem ID: 23087876
• Update Time: 2025-10-29

5-Pyridin-4-ylpyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinecarboxylic acid, 5-(4-pyridinyl)-
• 5-pyridin-4-ylpyrimidine-2-carboxylic acid
• SCHEMBL13394467
• 793667-79-5
• 5-pyridin-4-ylpyrimidine-2-carboxylicacid
• EN300-736886
• 5-(pyridin-4-yl)pyrimidine-2-carboxylic acid
• 5-Pyridin-4-ylpyrimidine-2-carboxylic acid

• Inchi： 1S/C10H7N3O2/c14-10(15)9-12-5-8(6-13-9)7-1-3-11-4-2-7/h1-6H,(H,14,15)
• InChI Key： MFAPFGLAJPBAQH-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=NC=C(C2C=CN=CC=2)C=N1

Computed Properties

• Exact Mass: 201.053826475g/mol
• Monoisotopic Mass: 201.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 76Ų

Experimental Properties

• Density: 1.369±0.06 g/cm3(Predicted)
• Boiling Point: 489.1±47.0 °C(Predicted)
• pka: 2.52±0.10(Predicted)

Additional information on 5-Pyridin-4-ylpyrimidine-2-carboxylic acid

Comprehensive Overview of 5-Pyridin-4-ylpyrimidine-2-carboxylic acid (CAS No. 793667-79-5): Properties, Applications, and Research Insights

5-Pyridin-4-ylpyrimidine-2-carboxylic acid (CAS No. 793667-79-5) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its pyridine and pyrimidine rings, serves as a versatile building block for drug discovery and advanced material synthesis. Its molecular structure, featuring a carboxylic acid functional group, enables diverse chemical modifications, making it a valuable intermediate in medicinal chemistry.

In recent years, the demand for 5-Pyridin-4-ylpyrimidine-2-carboxylic acid has surged due to its potential applications in developing kinase inhibitors and other targeted therapies. Researchers are particularly interested in its role as a scaffold molecule for designing novel anticancer agents and anti-inflammatory drugs. The compound's ability to interact with biological targets through hydrogen bonding and π-π stacking interactions makes it a promising candidate for structure-activity relationship (SAR) studies.

The synthesis of 5-Pyridin-4-ylpyrimidine-2-carboxylic acid typically involves multi-step organic reactions, including cross-coupling and oxidation processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to improve yield and purity. Analytical methods like HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize this compound, ensuring compliance with pharmaceutical-grade standards.

From an industrial perspective, 793667-79-5 is increasingly used in the development of electronic materials and organic semiconductors. Its conjugated system and planar structure contribute to charge transport properties, making it relevant for OLED and photovoltaic applications. This dual utility in life sciences and materials science underscores the compound's interdisciplinary importance.

Environmental and safety considerations for handling 5-Pyridin-4-ylpyrimidine-2-carboxylic acid follow standard laboratory protocols. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) is recommended during manipulation. The compound's stability under various conditions has been documented in accelerated stability studies, supporting its use in long-term research projects.

Emerging trends in AI-driven drug discovery have further highlighted the significance of this compound. Computational models predict its potential as a fragment-based lead for virtual screening campaigns. The scientific community continues to investigate derivatives of 5-Pyridin-4-ylpyrimidine-2-carboxylic acid to expand the chemical space for new therapeutic modalities.

For researchers sourcing this material, quality parameters such as ≥98% purity and low heavy metal content are critical specifications. Reputable suppliers provide detailed certificates of analysis (CoA) and material safety data sheets (MSDS) to facilitate regulatory compliance. Storage recommendations typically suggest 2-8°C conditions in amber glass containers to maintain stability.

The patent landscape surrounding 793667-79-5 reveals growing intellectual property activity, particularly in combinatorial chemistry applications. Several recent publications in ACS journals and RSC advances have featured this compound as a key intermediate in innovative synthetic routes. These developments position 5-Pyridin-4-ylpyrimidine-2-carboxylic acid as a compound with sustained scientific relevance across multiple disciplines.